6-amino-7-iodo-2,3-dihydro-1H-inden-1-one

• Molecular Formula: C9H8INO
• Molecular Weight: 273.07 g/mol
• IUPAC Name: 6-amino-7-iodo-2,3-dihydroinden-1-one
• InChI: InChI=1S/C9H8INO/c10-9-6(11)3-1-5-2-4-7(12)8(5)9/h1,3H,2,4,11H2
• InChI Key: ZGBHJWQHGARWBI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=C1C=CC(=C2I)N

Description

6-amino-7-iodo-2,3-dihydro-1H-inden-1-one is a useful research compound. Its molecular formula is C9H8INO and its molecular weight is 273.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Amino-1-indanone (5.00 g, 34.0 mmol) was dissolved in a mixed solvent of methanol (200 mL) and water (50 mL), calcium carbonate (6.81 g, 68.0 mmol) and iodine(I) chloride (2.22 mL, 44.2 mmol) were added, and the mixture was stirred at room temperature for 2 hr. To the reaction solution was added saturated aqueous sodium thiosulfate solution, and the organic solvent was evaporated under reduced pressure. To the mixture was added saturated aqueous sodium hydrogencarbonate solution. The mixture was extracted with ethyl acetate and washed with saturated brine. The solvent was evaporated under reduced pressure. The residue was washed with methanol and ethyl acetate to give the title compound (7.95 g, yield 86%).